
4'-Thioinosine: Technical Sourcing & Application
Guide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 4'-Thioinosine
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Executive Summary & Structural Definition
Warning: Nomenclature Ambiguity Before engaging suppliers, researchers must distinguish

between two chemically distinct "thioinosines." Commercial catalogs often conflate them.[1][2]

Target Molecule (Sugar-Modified):4'-Thioinosine (Ribose ring oxygen replaced by sulfur).[1]

[2]

Application: RNA therapeutics (siRNA, aptamers), X-ray crystallography phasing, nuclease

resistance.[1][2]

Conformation: Favors C3'-endo (N-type) sugar pucker, mimicking RNA structure despite

being a DNA/RNA hybrid scaffold.[1][2]

Common Imposter (Base-Modified):6-Thioinosine (or S-(4-Nitrobenzyl)-6-thioinosine /

NBMPR).[1][2][3][4]

Application: Nucleoside transport inhibition, chemotherapy.[1][2]

Status: Widely available (Sigma, Cayman), but useless for sugar-backbone modification.

[1][2]

The Commercial Reality: Unlike 4'-Thio-Uridine (4'-S-U) or 4'-Thio-Thymidine, 4'-Thioinosine
is rarely available as a catalog stock item. Its acquisition requires a "Make vs. Buy" decision
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between custom synthesis outsourcing or enzymatic conversion from commercially available

4'-thio-pyrimidines.[1][2]

Commercial Supply Landscape
Due to the complexity of the 4'-thioribose synthesis, few vendors stock the finished inosine

nucleoside.[1][2] Sourcing is categorized by Custom Synthesis (High Purity/Scale) and

Precursor Sourcing (for internal synthesis).[1][2]

A. Custom Synthesis Partners (Preferred for >100mg)
These vendors have verified capabilities in 4'-thionucleoside chemistry.[1][2] You must request

a quote for "4'-Thioinosine (Sugar-modified)" specifically.[1][2]

Supplier Specialization Role in Workflow

Biosynth (formerly Carbosynth) Complex Nucleosides
Primary source for custom 4'-

thioribose derivatives.[1][2]

Hongene Biotech Nucleic Acid Chemistry

Global leader in modified

phosphoramidites; likely has

the 4'-thio intermediate.[1][2]

Berry & Associates DNA/RNA Reagents

Specializes in niche

nucleosides; high probability of

custom synthesis acceptance.

WuXi AppTec CRO / Scale-up

Best for gram-scale GMP

synthesis for drug

development.[1][2]

B. Precursor Suppliers (For "DIY" Enzymatic Synthesis)
If the finished nucleoside is unavailable, you can synthesize it enzymatically (see Section 3)

using 4'-Thio-Uridine as the donor.[1][2]
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Precursor Molecule Catalog Status Supplier Examples

4'-Thio-Uridine Available
Glen Research, Jena

Bioscience, Carbosynth

Purine Nucleoside

Phosphorylase (PNP)
Available

Sigma-Aldrich, NEB (Enzymes

for conversion)

Hypoxanthine Commodity Sigma, TCI, Merck

Internal Synthesis Protocol: Enzymatic
Transglycosylation
Rationale: Chemical synthesis of 4'-thio purines is low-yielding due to the difficulty of

glycosylation at the N9 position with the bulky sulfur in the ring.[1][2] An enzymatic "base-swap"

using 4'-Thio-Uridine (which is commercially available) and Hypoxanthine is the most efficient

route for research-grade material.[1][2]

Workflow Visualization
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4-Thioribose-1-Phosphate
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Figure 1: Biocatalytic conversion of 4'-Thio-Uridine to 4'-Thioinosine via PNPase.

Step-by-Step Protocol
Reagents:
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4'-Thio-Uridine (10 mM)[1][2]

Hypoxanthine (50 mM, saturated)[1][2]

Recombinant E. coli Purine Nucleoside Phosphorylase (PNP)[1][2]

Phosphate Buffer (50 mM, pH 7.4)[1][2]

Preparation: Dissolve 4'-Thio-Uridine in phosphate buffer. Add Hypoxanthine in excess (5

equivalents) to drive equilibrium.[1][2]

Reaction: Add PNP (10 Units/mL). Incubate at 60°C (thermostable enzymes preferred) or

37°C for 24–48 hours.

Monitoring: Monitor by HPLC (C18 column). 4'-Thioinosine will elute later than

Hypoxanthine but earlier than 4'-Thio-U.[1][2]

Purification: Filter the reaction to remove unreacted Hypoxanthine precipitate. Purify via

preparative HPLC using a water/acetonitrile gradient.

Validation: Confirm identity via LC-MS (Expected Mass: [M+H]+ = 285.08 Da).

Technical Specifications & Quality Control
When sourcing or synthesizing 4'-Thioinosine, the following QC metrics are non-negotiable for

downstream RNA applications.

Critical Quality Attributes (CQA) Table
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Attribute Specification Method Rationale

Purity >98% RP-HPLC (260nm)

Impurities (especially

sulfur-free inosine) will

skew biological data.

[1][2]

Anomeric Ratio
>99%

-anomer
1H-NMR

4'-Thio sugars are

prone to

isomerization; only

is bioactive.[1][2]

Identity 284.29 Da (MW) ESI-MS

Confirm sulfur

incorporation (+16 Da

shift vs Inosine).[1][2]

Solubility Soluble in DMSO Visual

4'-Thio nucleosides

are more hydrophobic

than oxo-counterparts.

[1][2]

Structural Impact on RNA
The substitution of the 4'-oxygen with sulfur increases the atomic radius (1.85 Å vs 1.40 Å).[1]

[2] This forces the furanose ring into a C3'-endo (North) conformation.[1][2]

Effect: When incorporated into oligonucleotides, 4'-Thioinosine mimics the A-form helix of

RNA, making it an excellent stabilizer for siRNA or antisense gapmers.[1][2]

Stability: The C4'-S bond confers significant resistance to nucleases, extending half-life in

serum.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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